Cas no 821776-85-6 (1,2-Ethanediamine, N-(2-chloro-4-nitrophenyl)-N,N',N'-trimethyl-)

• Product Name: 1,2-Ethanediamine, N-(2-chloro-4-nitrophenyl)-N,N',N'-trimethyl-
• CAS No: 821776-85-6
• MF: C₁₁H₁₆ClN₃O₂
• MW: 257.716641426086
• CID: 697291
• PubChem ID: 11334390
• Update Time: 2025-04-19

1,2-Ethanediamine, N-(2-chloro-4-nitrophenyl)-N,N',N'-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-(2-chloro-4-nitrophenyl)-N,N',N'-trimethyl-
• N'-(2-chloro-4-nitrophenyl)-N,N,N'-trimethylethane-1,2-diamine
• SCHEMBL3057834
• 821776-85-6
• DTXSID60462726

• Inchi： 1S/C11H16ClN3O2/c1-13(2)6-7-14(3)11-5-4-9(15(16)17)8-10(11)12/h4-5,8H,6-7H2,1-3H3
• InChI Key： CPPLYHWAJWTDDK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N(C)CCN(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.0931045g/mol
• Monoisotopic Mass: 257.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų